disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
Overview
Description
Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is a heterocyclic compound with the molecular formula C4H2N4Na2O4.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate typically involves the reaction of 1,2,4,5-tetrazine-3,6-dicarboxylic acid with sodium hydroxide. The reaction is carried out in an aqueous medium, and the product is isolated by crystallization .
Industrial Production Methods: the general approach would involve scaling up the laboratory synthesis process, ensuring the reaction conditions are optimized for higher yields and purity .
Chemical Reactions Analysis
Types of Reactions: Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate undergoes various chemical reactions, including oxidation, reduction, and substitution reactions .
Common Reagents and Conditions:
Oxidation: The compound can be oxidized using nitrous gases, resulting in a color change from yellow to pink.
Reduction: Reduction reactions can be carried out using common reducing agents such as sodium borohydride.
Substitution: Substitution reactions often involve nucleophiles such as amines or alcohols.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation typically results in the formation of oxidized tetrazine derivatives .
Scientific Research Applications
Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate has several scientific research applications:
Mechanism of Action
The mechanism by which disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate exerts its effects involves its ability to undergo reversible redox reactions. The tetrazine ring can be oxidized and reduced, which is accompanied by significant changes in its electronic and structural properties. These changes can affect molecular targets and pathways involved in oxidative stress and cellular signaling .
Comparison with Similar Compounds
- 1,2,4,5-Tetrazine-3,6-dicarboxylic acid
- 1,2-Dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate
- 4,4′-(1,2,4,5-Tetrazine-3,6-diyl)dibenzoic acid
Uniqueness: Disodium 1,4-dihydro-1,2,4,5-tetrazine-3,6-dicarboxylate is unique due to its disodium salt form, which enhances its solubility and stability in aqueous solutions. This property makes it particularly useful in applications where water solubility is crucial .
Properties
CAS No. |
1260745-86-5 |
|---|---|
Molecular Formula |
C4H2N4Na2O4 |
Molecular Weight |
216.1 |
Purity |
95 |
Origin of Product |
United States |
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